N-(4-(1-(methylsulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[4-[3-(4-methylphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C18H21N3O4S2/c1-13-4-6-15(7-5-13)18-12-17(19-21(18)27(3,24)25)14-8-10-16(11-9-14)20-26(2,22)23/h4-11,18,20H,12H2,1-3H3
• InChI Key: STEZJWPYILZHRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=NN2S(=O)(=O)C)C3=CC=C(C=C3)NS(=O)(=O)C
• Molecular Formula: C18H21N3O4S2
• Molecular Weight: 407.5 g/mol

Description

The compound contains a tolyl group, which is a functional group related to toluene. They are considered nonpolar and hydrophobic groups.

Synthesis Analysis

The synthesis of compounds containing tolyl groups is often done by Williamson etherification, using tolyl alcohols as reagents, or by C-C coupling reactions.

Molecular Structure Analysis

Tolyl groups have the general formula CH3C6H4−R, where the change of the relative position of the methyl and the R substituent on the aromatic ring can generate three possible structural isomers 1,2 (ortho), 1,3 (meta), and 1,4 (para).

Chemical Reactions Analysis

Tolyl sulfonates are excellent leaving groups in nucleophilic substitutions, for this reason, they are commonly generated as intermediaries to activate alcohols.

Scientific Research Applications

Organic Solid-State Lasers

Background: The compound you’ve mentioned has been studied for its potential applications in organic solid-state lasers. These lasers are based on organic materials and offer advantages such as tunability, low cost, and ease of fabrication.

Applications:

• Diode-Pumped Organic Solid-State Lasers :
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